Cas no 321686-31-1 (1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene)

• Product Name: 1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
• CAS No: 321686-31-1
• MF: C₈H₂Cl₂F₆O₄S₂
• MW: 411.125499248505
• CID: 3154146
• PubChem ID: 21203464
• Update Time: 2025-04-21

1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
• EN300-200453
• CS-0238740
• AKOS003627410
• 1,5-dichloro-2,4-bis(trifluoromethylsulfonyl)benzene
• 321686-31-1
• WMA68631

• Inchi： 1S/C8H2Cl2F6O4S2/c9-3-1-4(10)6(22(19,20)8(14,15)16)2-5(3)21(17,18)7(11,12)13/h1-2H
• InChI Key： ZLROGKAWRPEHOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)Cl

Computed Properties

• Exact Mass: 409.8675752Da
• Monoisotopic Mass: 409.8675752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds